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Compound of Interest

Compound Name: Dimethanesulfonamide
CAS No.: 5347-82-0
Cat. No.: B020943
Get Quote
& J

An In-Depth Exploration of the Synthesis, Structure, Analysis, and Application of a Key
Synthetic Building Block

Introduction

Dimethanesulfonamide, also known by its systematic name N-
(methylsulfonyl)methanesulfonamide, is a unique chemical entity characterized by a nitrogen
atom bonded to two methanesulfonyl groups. This structure imparts specific chemical
properties that have made it a valuable, albeit specialized, intermediate in synthetic organic
chemistry, particularly within the pharmaceutical industry. This technical guide provides a
comprehensive overview of Dimethanesulfonamide, including its chemical identity, synthesis,
molecular structure, analytical methodologies, applications in drug development, and essential
safety and handling protocols.

Chemical Identity and Molecular Structure

Dimethanesulfonamide is a distinct chemical compound with the following identifiers:
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Property Value

Chemical Name Dimethanesulfonamide

Systematic Name N-(methylsulfonyl)methanesulfonamide
CAS Number 5347-82-0

Molecular Formula C2H7NO4S2

Molecular Weight 173.21 g/mol

Canonical SMILES CS(=0)(=0)NS(=0)(=0)C

InChl Key ICTGBOFCIDHVPA-UHFFFAOYSA-N

The molecular structure of Dimethanesulfonamide consists of a central nitrogen atom
covalently bonded to the sulfur atoms of two separate methanesulfonyl groups. This
arrangement results in a molecule with high polarity and the potential for hydrogen bonding at
the N-H position.

Caption: 2D representation of the Dimethanesulfonamide molecule.

Synthesis of Dimethanesulfonamide

The synthesis of Dimethanesulfonamide can be achieved through the reaction of
methanesulfonyl chloride with an appropriate nitrogen source. A common approach involves
the reaction of methanesulfonyl chloride with methanesulfonamide in the presence of a base.

A related and often utilized strategy in the synthesis of N-substituted sulfonamides involves the
use of N-(trimethylsilyl)methanesulfonamide as a key intermediate.[1][2] This approach
enhances the nucleophilicity of the sulfonamide nitrogen, allowing for milder reaction
conditions.[2]

Experimental Protocol: Synthesis of N-
(trimethylsilyl)methanesulfonamide (as a precursor)

This protocol describes the synthesis of a key intermediate that can be used to generate
various N-substituted sulfonamides, illustrating a common synthetic strategy in this chemical
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class.[1]

Materials:

Methanesulfonyl chloride

Hexamethyldisilazane (HMDS)

Anhydrous solvent (e.g., 2-methyltetrahydrofuran)

Triethylamine

Equipment:

Three-necked round-bottom flask

Magnetic stirrer

Reflux condenser

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon)
Procedure:

e To a 100 mL reactor, add methanesulfonamide (5.00 g) and 2-methyltetrahydrofuran (50
mL).[3]

e Cool the mixture to approximately 10°C.[3]
e Add triethylamine (11.1 mL) to the mixture.[3]

e Slowly add methanesulfonyl chloride (2.58 mL, 33.3 mmol) to the mixture while maintaining
the temperature at about 10°C.[3]

o Agitate the mixture at 10°C until the reaction is complete, as monitored by a suitable
analytical technique (e.g., TLC or LC-MS).
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» Upon completion, the reaction mixture can be worked up by quenching with water, followed
by extraction and purification to yield the desired Dimethanesulfonamide.

Applications in Drug Development and Medicinal
Chemistry

Dimethanesulfonamide and its derivatives are important building blocks in the synthesis of
various pharmaceutically active compounds. The sulfonamide functional group is a key
structural motif in a wide range of therapeutic agents.[4][5]

Role as a Chemical Intermediate

Dimethanesulfonamide serves as a crucial intermediate in the synthesis of more complex
molecules, including active pharmaceutical ingredients (APIs).[6][7] Its bifunctional nature
allows for the introduction of two sulfonyl groups, which can influence the physicochemical
properties of a molecule, such as solubility and metabolic stability.

Application in Kinase Inhibitors

Kinases are a significant class of drug targets, particularly in oncology.[8][9][10] Many FDA-
approved small-molecule kinase inhibitors contain a sulfonamide moiety, which often plays a
critical role in binding to the target protein.[10][11] While direct incorporation of the entire
Dimethanesulfonamide structure is less common, the underlying methanesulfonamide
substructure is prevalent. The synthesis of these inhibitors may involve intermediates
structurally related to Dimethanesulfonamide. For instance, the synthesis of certain 6-
cyclohexylmethoxy-2-arylaminopurines as potential kinase inhibitors involves the use of
sulfonamide-containing intermediates.[11]

Drug Discovery & Development

Dimethanesulfonamide MV Chemical Intermediate Sltiizedlin Kinase Inhibitor Synthesis Leadsio ]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/product/b020943?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b020943?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

